5-amino-N-(5-chloro-2-methoxyphenyl)-1-[(2-chlorophenyl)methyl]triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(5-chloro-2-methoxyphenyl)-1-[(2-chlorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C17H15Cl2N5O2/c1-26-14-7-6-11(18)8-13(14)21-17(25)15-16(20)24(23-22-15)9-10-4-2-3-5-12(10)19/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: HGOLAHJNGRQQPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=C(N(N=N2)CC3=CC=CC=C3Cl)N
• Molecular Formula: C17H15Cl2N5O2
• Molecular Weight: 392.2 g/mol
• CAS No.: 899974-02-8

Description

5-amino-N-(5-chloro-2-methoxyphenyl)-1-[(2-chlorophenyl)methyl]triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15Cl2N5O2 and its molecular weight is 392.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

The compound 5-amino-N-(5-chloro-2-methoxyphenyl)-1-[(2-chlorophenyl)methyl]triazole-4-carboxamide represents a class of triazole derivatives that have been explored for various applications in scientific research, particularly in the field of medicinal chemistry. These compounds are known for their versatile biological activities and potential therapeutic applications.

One notable application of triazole derivatives is their antimicrobial activity. For instance, Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, including compounds similar to the one , and found them to possess good to moderate activities against test microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Additionally, the structural versatility of triazole derivatives makes them suitable for modification and exploration of novel pharmacological properties. Ferrini et al. (2015) developed a protocol based on the ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides to synthesize protected versions of triazole amino acids, demonstrating the adaptability of triazole compounds in synthesizing biologically active compounds based on the triazole scaffold, potentially including derivatives similar to the one specified (Ferrini et al., 2015).

In the realm of corrosion inhibition, Bentiss et al. (2009) explored the efficacy of 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole in inhibiting the corrosion of mild steel in hydrochloric acid medium, showcasing the potential of triazole derivatives in industrial applications beyond medicinal chemistry (Bentiss et al., 2009).